Cas no 1379971-06-8 (4-Chlorophenylalaninol Hydrochloride)

• Product Name: 4-Chlorophenylalaninol Hydrochloride
• CAS No: 1379971-06-8
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD08454680
• CID: 1057263
• PubChem ID: 53443975
• Update Time: 2025-07-23

4-Chlorophenylalaninol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenylalaninol Hydrochloride
• 2-amino-3-(4-chlorophenyl)propan-1-ol hydrochloride
• (S)-2-Amino-3-(4-chlorophenyl)propan-1-ol hydrochloride
• C9H12ClNO.HCl
• 4-ChlorophenylalaninolHydrochloride
• 6147AJ
• TRA0003922
• SY022058
• Benzenepropanol, beta-amino-4-chloro-, hydrochloride (1:1)
• D95165
• Z3244488892
• SB80397
• 1379971-06-8
• 2-amino-3-(4-chlorophenyl)propan-1-ol;hydrochloride
• EN300-7401397
• AKOS025243837
• SB80565
• MFCD11618012
• CS-0445567
• 4-Chlorophenylalaninol HCl
• MFCD08454680

• MDL： MFCD08454680
• Inchi： 1S/C9H12ClNO.ClH/c10-8-3-1-7(2-4-8)5-9(11)6-12;/h1-4,9,12H,5-6,11H2;1H
• InChI Key： VLDWUIKCXWULET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CO)N.Cl

Computed Properties

• Exact Mass: 221.03700
• Monoisotopic Mass: 221.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• PSA: 46.25000
• LogP: 2.70440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Chlorophenylalaninol Hydrochloride

Introduction to 4-Chlorophenylalaninol Hydrochloride (CAS No. 1379971-06-8)

4-Chlorophenylalaninol Hydrochloride, identified by the Chemical Abstracts Service registry number 1379971-06-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both an aromatic chloro-substituted phenyl ring and an alanine-derived side chain makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 4-Chlorophenylalaninol Hydrochloride consists of a phenyl ring substituted with a chlorine atom at the para position, linked to an alanine moiety that is further functionalized into an alcohol group. This configuration imparts specific electronic and steric properties, which are critical for its interaction with biological targets. The hydrochloride form enhances the solubility and stability of the compound, making it more amenable for various applications in drug discovery and biochemical assays.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit modulatory effects on neurotransmitter systems. 4-Chlorophenylalaninol Hydrochloride has been explored as a potential candidate for its ability to interact with serotonergic and dopaminergic pathways. Preliminary studies suggest that this compound may influence the activity of key enzymes and receptors involved in mood regulation and cognitive function. Such findings are particularly relevant in the context of developing novel therapeutic agents for neurological disorders.

One of the most compelling aspects of 4-Chlorophenylalaninol Hydrochloride is its structural similarity to known pharmacologically active molecules. This similarity provides a strong foundation for structure-activity relationship (SAR) studies, allowing researchers to systematically modify various functional groups and evaluate their impact on biological activity. For instance, the chlorine substituent on the phenyl ring can be readily replaced with other heteroatoms or alkyl groups to explore novel pharmacological profiles. Similarly, the alcohol group can be converted into esters or amides, further expanding the chemical diversity of derivatives.

The synthesis of 4-Chlorophenylalaninol Hydrochloride involves multi-step organic transformations, starting from readily available aromatic precursors. The chlorination step is particularly critical, as it determines the electronic properties of the phenyl ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield. These techniques not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the final product.

From a biochemical perspective, 4-Chlorophenylalaninol Hydrochloride has been investigated for its potential role in modulating enzyme activity. Specifically, it has been tested for interactions with monoamine oxidase (MAO) enzymes, which are crucial in metabolizing neurotransmitters like serotonin and dopamine. Inhibiting or modulating these enzymes can have significant therapeutic implications for conditions such as depression, anxiety, and Parkinson's disease. Early in vitro studies have demonstrated that 4-Chlorophenylalaninol Hydrochloride can interact with MAO-A and MAO-B with varying affinities, suggesting its potential as a lead compound for further development.

The pharmacokinetic properties of 4-Chlorophenylalaninol Hydrochloride are also an area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies indicate that the hydrochloride salt exhibits reasonable oral bioavailability and moderate metabolic clearance rates. These findings are crucial for designing dosing regimens and predicting clinical efficacy.

In addition to its pharmacological relevance, 4-Chlorophenylalaninol Hydrochloride has been explored in material science applications due to its unique structural features. The combination of an aromatic ring with functionalized side chains makes it a promising candidate for designing novel polymers or liquid crystals with specific optical or electronic properties. Researchers are investigating how variations in substituents can influence the physical properties of materials derived from this compound.

The regulatory landscape surrounding 4-Chlorophenylalaninol Hydrochloride is another important consideration for researchers and pharmaceutical companies. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced consistently and safely for both research and clinical applications. As interest in this compound grows, regulatory bodies may issue guidelines specific to its synthesis, handling, and use in preclinical studies.

Future directions in the study of 4-Chlorophenylalaninol Hydrochloride include exploring its role in complex biological systems through integrative omics approaches. Techniques such as transcriptomics, proteomics, and metabolomics can provide comprehensive insights into how this compound affects cellular pathways and physiological processes. Such multidisciplinary studies are essential for understanding its mechanism of action and identifying potential therapeutic applications.

Collaborations between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing research on 4-Chlorophenylalaninol Hydrochloride. These partnerships can facilitate access to advanced research tools, computational modeling resources, and clinical trial infrastructure necessary for translating preclinical findings into tangible therapeutic benefits.